Cas no 2680779-42-2 (benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate)

• Product Name: benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
• CAS No: 2680779-42-2
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• CID: 5624311
• PubChem ID: 165931896
• Update Time: 2025-06-11

benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298873
• 2680779-42-2
• benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate

• Inchi： 1S/C18H18F3NO3/c19-18(20,21)16(12-23)22(11-14-7-3-1-4-8-14)17(24)25-13-15-9-5-2-6-10-15/h1-10,16,23H,11-13H2
• InChI Key： SXNVTFMFEOXBPE-UHFFFAOYSA-N
• SMILES： FC(C(CO)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 353.12387792g/mol
• Monoisotopic Mass: 353.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate

Professional Introduction to Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate (CAS No. 2680779-42-2)

Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate, a compound with the CAS number 2680779-42-2, represents a significant advancement in the field of chemical pharmaceuticals. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including a trifluoromethyl moiety and a hydroxyl group, makes it a versatile candidate for further exploration in drug development.

The synthesis of Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The incorporation of the trifluoromethyl group is particularly noteworthy, as this functional group is known for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This feature has been extensively studied in recent years, leading to its incorporation in numerous drug candidates targeting various therapeutic areas.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and have been explored for their potential in treating conditions ranging from neurological disorders to infectious diseases. The specific structure of Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate positions it as a promising candidate for further investigation.

The compound's unique structural features also make it an attractive scaffold for derivatization. By modifying specific functional groups or introducing new ones, researchers can tailor the properties of Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate to meet specific therapeutic needs. This flexibility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular properties is crucial for achieving optimal pharmacological outcomes.

Recent studies have demonstrated the potential of Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate as an intermediate in the synthesis of more complex pharmaceutical agents. For instance, researchers have explored its use in developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with biological targets in multiple ways, enhancing its potential as a pharmacological tool.

The compound's stability under various conditions is another key aspect that makes it valuable in pharmaceutical applications. The combination of the trifluoromethyl group and the carbamate moiety contributes to its resistance to degradation, ensuring that it remains effective over time. This stability is particularly important for formulations intended for long-term use or administration under challenging conditions.

In addition to its structural advantages, Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate has shown promise in preclinical studies. These studies have highlighted its potential as a lead compound for further development into therapeutic agents. The compound's ability to modulate biological pathways without significant side effects makes it an attractive option for drug design. Furthermore, its compatibility with various synthetic methodologies enhances its utility as a building block in medicinal chemistry.

The future prospects for Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate are vast and exciting. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique combination of structural features and biological activities positions it as a cornerstone in the ongoing quest to discover safer and more effective treatments for human diseases.

In conclusion, Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate (CAS No. 2680779-42-2) stands out as a remarkable compound with substantial potential in pharmaceutical research and development. Its intricate structure and functional groups make it a versatile tool for medicinal chemists seeking to develop innovative therapeutic agents. As our understanding of its properties continues to grow, so too will its applications across various medical fields.